Cas no 1807221-67-5 (Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate)

• Product Name: Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate
• CAS No: 1807221-67-5
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4973558
• Update Time: 2025-10-31

Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate

• Inchi： 1S/C11H9Br2NO2/c1-16-10(15)4-7-2-3-8(6-14)11(13)9(7)5-12/h2-3H,4-5H2,1H3
• InChI Key： DZHNUSAKGAZKLI-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CC(=O)OC)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate

Recent Advances in the Study of Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate (CAS: 1807221-67-5)

Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate (CAS: 1807221-67-5) is a chemically significant intermediate with potential applications in pharmaceutical synthesis and material science. Recent studies have focused on its role in the development of novel bioactive compounds, particularly in the context of kinase inhibitors and other therapeutic agents. This research brief synthesizes the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and emerging applications.

The compound's unique structure, featuring bromine and cyano functional groups, makes it a versatile building block for complex organic transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent EGFR inhibitors, showcasing its potential in oncology drug development. The researchers employed a multi-step synthetic route, with Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate serving as a key intermediate in the construction of the core pharmacophore.

Further investigations have explored the compound's reactivity in palladium-catalyzed cross-coupling reactions, which are fundamental to modern pharmaceutical synthesis. A recent Organic Letters publication (2024) detailed its successful application in Suzuki-Miyaura couplings, yielding biaryl derivatives with promising biological activity. The study emphasized the compound's stability under various reaction conditions and its compatibility with diverse catalytic systems.

From a biological perspective, derivatives of Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate have shown interesting activity profiles. A 2024 Bioorganic & Medicinal Chemistry report identified several analogs exhibiting moderate to strong inhibition against protein kinases involved in inflammatory pathways. The structural flexibility of the parent compound allows for systematic modifications that can fine-tune biological activity and selectivity.

Recent advancements in process chemistry have also addressed the scalable synthesis of Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate. A 2023 Organic Process Research & Development article presented an optimized manufacturing process that improves yield and reduces environmental impact through solvent recovery and waste minimization strategies. This development is particularly significant for potential industrial applications of the compound.

Looking forward, researchers are exploring the compound's potential in new therapeutic areas, including neurodegenerative diseases and antimicrobial resistance. Its structural features make it a promising scaffold for the development of multifunctional drugs. However, challenges remain in fully elucidating its metabolism and toxicity profile, which will be crucial for its eventual pharmaceutical application.

In conclusion, Methyl 3-bromo-2-bromomethyl-4-cyanophenylacetate (1807221-67-5) continues to attract significant research interest due to its synthetic versatility and biological potential. The compound serves as a valuable tool in medicinal chemistry and may contribute to the development of novel therapeutic agents in the coming years.